Cas no 2739944-94-4 (rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate)

Technical Introduction: rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 2-methoxyphenyl substituent. Its stereochemically defined structure ((2R,4S)-configuration) ensures precise reactivity in synthetic applications, particularly in pharmaceutical intermediates or asymmetric synthesis. The Boc group enhances stability during reactions, while the methoxyphenyl moiety may confer specific electronic or steric properties. This compound is valuable for constructing complex molecular architectures, offering controlled functionalization at the piperidine nitrogen. High purity and defined stereochemistry make it suitable for research requiring rigorous regio- and stereoselectivity. Storage under inert conditions is recommended to preserve integrity.

rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate structure

2739944-94-4 structure

Product Name:rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate

CAS No:2739944-94-4

MF:C₁₇H₂₆N₂O₃

MW:306.399944782257

CID:5362014

Update Time:2025-06-07

rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate Chemical and Physical Properties

Names and Identifiers

- rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate
- Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-12-9-10-18-14(11-12)13-7-5-6-8-15(13)21-4/h5-8,12,14,18H,9-11H2,1-4H3,(H,19,20)/t12-,14+/m0/s1
- InChI Key： IKYPRTLGACFVLA-GXTWGEPZSA-N
- SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCN[C@@H](C2=CC=CC=C2OC)C1

Experimental Properties

Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 435.0±45.0 °C(Predicted)
pka: 12.25±0.40(Predicted)

rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26675071-0.05g	rac-tert-butyl N-[(2R,4S)-2-(2-methoxyphenyl)piperidin-4-yl]carbamate, cis	2739944-94-4	95%	0.05g	$347.0	2023-04-24
Enamine	EN300-26675071-0.1g	rac-tert-butyl N-[(2R,4S)-2-(2-methoxyphenyl)piperidin-4-yl]carbamate, cis	2739944-94-4	95%	0.1g	$518.0	2023-04-24
Enamine	EN300-26675071-0.25g	rac-tert-butyl N-[(2R,4S)-2-(2-methoxyphenyl)piperidin-4-yl]carbamate, cis	2739944-94-4	95%	0.25g	$743.0	2023-04-24
Enamine	EN300-26675071-0.5g	rac-tert-butyl N-[(2R,4S)-2-(2-methoxyphenyl)piperidin-4-yl]carbamate, cis	2739944-94-4	95%	0.5g	$1170.0	2023-04-24
Enamine	EN300-26675071-1.0g	rac-tert-butyl N-[(2R,4S)-2-(2-methoxyphenyl)piperidin-4-yl]carbamate, cis	2739944-94-4	95%	1g	$1500.0	2023-04-24
Enamine	EN300-26675071-2.5g	rac-tert-butyl N-[(2R,4S)-2-(2-methoxyphenyl)piperidin-4-yl]carbamate, cis	2739944-94-4	95%	2.5g	$2940.0	2023-04-24
Enamine	EN300-26675071-5.0g	rac-tert-butyl N-[(2R,4S)-2-(2-methoxyphenyl)piperidin-4-yl]carbamate, cis	2739944-94-4	95%	5g	$4349.0	2023-04-24
Enamine	EN300-26675071-10.0g	rac-tert-butyl N-[(2R,4S)-2-(2-methoxyphenyl)piperidin-4-yl]carbamate, cis	2739944-94-4	95%	10g	$6450.0	2023-04-24

rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate

Comprehensive Overview of rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate (CAS No. 2739944-94-4)

The compound rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate, identified by its CAS number 2739944-94-4, is a specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique stereochemical configuration, combining a piperidinyl backbone with a methoxyphenyl substituent, making it a subject of interest for drug discovery targeting neurological and metabolic disorders. Its structural complexity and functional groups contribute to its versatility in medicinal chemistry applications.

In recent years, the demand for chiral intermediates like rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate has surged, driven by advancements in asymmetric synthesis and precision medicine. Researchers are particularly intrigued by its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in diseases such as Parkinson's and diabetes. The compound's carbamate moiety also enhances its stability, a critical factor for prodrug design and sustained-release formulations.

The synthesis of CAS 2739944-94-4 involves multi-step organic reactions, including stereoselective hydrogenation and protection-deprotection strategies, which align with the growing trend of green chemistry and atom economy. Laboratories worldwide are optimizing these processes to reduce waste and improve yields, addressing the pharmaceutical industry's push for sustainable manufacturing. Additionally, the compound's logP and solubility profiles are frequently analyzed to predict its bioavailability, a key consideration in AI-driven drug discovery platforms.

From a commercial perspective, rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate is often listed under categories such as pharmaceutical intermediates and research chemicals. Its patent landscape reveals active investigations by biotech firms exploring its utility in central nervous system (CNS) therapeutics, a sector experiencing rapid growth due to rising mental health awareness. Regulatory compliance, including REACH and GMP standards, further underscores its relevance in global markets.

Emerging studies highlight the compound's compatibility with high-throughput screening (HTS) and crystallography, tools increasingly integrated with machine learning algorithms to accelerate drug design. As the scientific community prioritizes personalized medicine, derivatives of 2739944-94-4 are being evaluated for patient-specific therapies, particularly in neurodegenerative diseases and chronic pain management. This aligns with frequent search queries like "chiral building blocks for CNS drugs" and "sustainable synthesis of carbamates," reflecting user interest in niche applications.

In conclusion, CAS 2739944-94-4 represents a convergence of structural ingenuity and therapeutic potential. Its role in modern pharmacology is amplified by trends such as computational chemistry and biologics, ensuring its place in both academic and industrial discourse. For researchers seeking stereochemically pure compounds or GPCR modulators, this molecule offers a compelling case study in innovation and applicability.